3-Amino-2-methoxypropanoic acid hydrochloride
Overview
Description
3-Amino-2-methoxypropanoic acid hydrochloride is a chemical compound with the molecular weight of 155.58 . It is used extensively in scientific research, with applications ranging from drug synthesis to understanding molecular interactions.
Molecular Structure Analysis
The InChI code for this compound is1S/C4H9NO3.ClH/c1-8-3(2-5)4(6)7;/h3H,2,5H2,1H3,(H,6,7);1H
. This code represents the molecular structure of the compound. The compound has a molecular weight of 155.58 . Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The compound has a molecular weight of 155.58 .Scientific Research Applications
Polyphenolic Compounds and Their Biological Activities
Polyphenolic compounds, such as Chlorogenic Acid (CGA), have garnered significant attention for their diverse biological and pharmacological effects. CGA, for instance, demonstrates antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, antimicrobial, anti-hypertension activities, and acts as a free radicals scavenger and a central nervous system (CNS) stimulator. Its speculated roles in lipid and glucose metabolism regulation suggest potential therapeutic applications for disorders like hepatic steatosis, cardiovascular disease, diabetes, and obesity (Naveed et al., 2018).
Hydroxyproline Analysis
Research on hydroxyproline analysis underscores the importance of developing sensitive and reliable methods for analyzing amino acids and their derivatives, which could be relevant for understanding the metabolic pathways and biological roles of compounds like 3-Amino-2-methoxypropanoic acid hydrochloride (Stegemann & Stalder, 1967).
Highly Branched Polymers Based on Poly(amino acid)s
Polymers consisting of amino acid building blocks, including those with branched structures like dendrimers, dendrigrafts, and hyperbranched polymers, are explored for biomedical applications due to their biocompatibility, biodegradability, and metabolizable degradation products. These polymers find applications as delivery vehicles for genes and drugs and as antiviral compounds, showcasing the potential biomedical relevance of amino acid-based compounds (Thompson & Scholz, 2021).
Methionine Dependency in Cancer
The phenomenon of methionine dependency in cancer, where certain cancer cells rely on methionine for survival and proliferation, highlights the potential for dietary and enzymatic strategies (e.g., methioninase) to control cancer growth. This research area underscores the importance of amino acids and their metabolism in cancer biology and treatment strategies (Cavuoto & Fenech, 2012).
Safety and Hazards
properties
IUPAC Name |
3-amino-2-methoxypropanoic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO3.ClH/c1-8-3(2-5)4(6)7;/h3H,2,5H2,1H3,(H,6,7);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUAOFORMZOQXFC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CN)C(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1427379-00-7 | |
Record name | 3-amino-2-methoxypropanoic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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